Cas no 67400-17-3 (20(S)-Ginsenoside Rh2)

• Product Name: 20(S)-Ginsenoside Rh2
• CAS No: 67400-17-3
• Molecular Formula: C₃₆H₆₂O₈
• Molecular Weight: 622.87
• CID: 58579
• PubChem ID: 71463895

20(S)-Ginsenoside Rh2 Properties

Names and Identifiers

• 20(S)-Ginsenoside Rh2
• (S)-(3b,12b)-12,20-Dihydroxydammar-24-en-3-yl beta-D-glucopyranoside
• (S)-(3b,12b)-12,20-dihydroxydammar-24-en-3-yl b-D-glucopyranoside
• (S)-(3b,12b)-12,20-Dihydroxydammar-24-en-3-yl β-D-glucopyranoside
• (S)-Ginsenoside Rh2
• PANAX GINSENG EXTRACT
• (2R,3R,4S,5S,6R)-2-[[(3R,8R,10R,12S,13S,14S,17S)-12-hydroxy-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID60855750
• AKOS016010127
• NCGC00482994-01
• CID 71463895
• 67400-17-3

• MDL： MFCD00800712
• InChIKey： CKUVNOCSBYYHIS-PPQCLAEBSA-N
• Inchi： InChI=1S/C36H62O8/c1-20(2)10-9-14-36(8,42)21-11-16-35(7)27(21)22(38)18-25-33(5)15-13-26(32(3,4)24(33)12-17-34(25,35)6)44-31-30(41)29(40)28(39)23(19-37)43-31/h10,21-31,37-42H,9,11-19H2,1-8H3/t21-,22-,23+,24?,25?,26+,27+,28+,29-,30+,31-,33-,34+,35-,36-/m0/s1
• SMILES： O[C@H]1[C@@H](O[C@H]2CC[C@]3(C)[C@@]4([H])C[C@@H](O)[C@]5([H])[C@@H]([C@](CC/C=C(C)\C)(O)C)CC[C@@]5(C)[C@]4(C)CC[C@@]3([H])C2(C)C)O[C@H](CO)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 622.44400
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 622.44446893g/mol
• Heavy Atom Count: 44
• Complexity: 1070
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 140Ų

Experimental Properties

• LogP: 4.32480
• PSA: 139.84000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids